Cas no 2098118-65-9 (1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide)

• Product Name: 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide
• CAS No: 2098118-65-9
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 5726285
• PubChem ID: 121211095
• Update Time: 2025-07-16

1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• F2198-0933
• AKOS026721195
• 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide
• starbld0047840
• 2098118-65-9

• Inchi： 1S/C11H14N4S/c1-7(2)15-9(11(12)13)6-8(14-15)10-4-3-5-16-10/h3-7H,1-2H3,(H3,12,13)
• InChI Key： YFGDKSKKVJGDLS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=N)N)N(C(C)C)N=1

Computed Properties

• Exact Mass: 234.09391764g/mol
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide

Introduction to 1-Isopropyl-3-(Thiophen-2-yl)-1H-Pyrazole-5-Carboximidamide (CAS No. 2098118-65-9)

1-Isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide, with the CAS number 2098118-65-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound, particularly the presence of the thiophene and isopropyl groups, make it a promising candidate for various therapeutic applications.

The chemical structure of 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide consists of a pyrazole ring substituted with an isopropyl group at the 1-position and a thiophene ring at the 3-position. The carboximidamide moiety at the 5-position further enhances its biological activity by providing additional functional groups that can interact with biological targets. This combination of structural elements imparts unique pharmacological properties to the compound, making it a subject of extensive research.

Recent studies have highlighted the potential of 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide has shown promising results in preclinical studies as an anticonvulsant agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces seizure frequency and duration in animal models of epilepsy. The anticonvulsant activity is attributed to its ability to modulate GABAergic neurotransmission, which plays a crucial role in maintaining neuronal excitability.

The pharmacokinetic profile of 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide has also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic properties are advantageous for both patient compliance and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

The potential applications of 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide extend beyond its primary therapeutic areas. Ongoing research is exploring its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation, which are key factors in the progression of these diseases.

In conclusion, 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098118-65-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.